Cas no 220228-03-5 (2-(3,4,5-trifluorophenyl)acetonitrile)

2-(3,4,5-trifluorophenyl)acetonitrile structure

220228-03-5 structure

Product Name:2-(3,4,5-trifluorophenyl)acetonitrile

CAS No:220228-03-5

Molecular Formula:C₈H₄F₃N

Molecular Weight:171.1193

MDL:MFCD00083531

CID:67018

PubChem ID:2777959

2-(3,4,5-trifluorophenyl)acetonitrile Properties

Names and Identifiers

- 3,4,5-(trifluorophenyl)acetonitrile
- 3,4,5-Trifluorophenyl acetonitrile
- 3,4,5-Trifluorobenzyl Cyanide
- 2-(3,4,5-trifluorophenyl)acetonitrile
- 2-(3,4,5-trifluorophenyl)ethanenitrile
- 3,4,5-Trifluorophenylacetonitrile
- AK156133
- 3,4,5-trifluorobenzyl
- PC7818O
- SBB088474
- (3,4,5-trifluorophenyl)acetonitrile
- TD1117
- 7510AD
- 3,4,5 - Trifluorophenylacetonitrile
- FCH919206
- Benzeneacetonitrile,3,4,5
- DS-8754
- FT-0614150
- AC-28603
- 220228-03-5
- MFCD00083531
- SCHEMBL1039622
- CS-W017660
- SY062506
- A815841
- AKOS005257817
- DTXSID40380732
- EN300-1838112
- benzeneacetonitrile, 3,4,5-trifluoro-
- +Expand
- MDL： MFCD00083531
- InChIKey： TVSLNRQODQRVJZ-UHFFFAOYSA-N
- Inchi： 1S/C8H4F3N/c9-6-3-5(1-2-12)4-7(10)8(6)11/h3-4H,1H2
- SMILES： FC1C(=C(C([H])=C(C([H])([H])C#N)C=1[H])F)F

Computed Properties

Exact Mass: 171.03000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 171.03
Heavy Atom Count: 12
Complexity: 186
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 23.8

Experimental Properties

LogP: 2.16998
PSA: 23.79000
Refractive Index: 1.468
Boiling Point: 214.1±35.0 °C at 760 mmHg
Melting Point: 30-32°C
Flash Point: 83.3±25.9 °C
Color/Form: Almond shaped white solid
Solubility: Insoluble in water
Density: 1.334

2-(3,4,5-trifluorophenyl)acetonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003BRI-1g	2-(3,4,5-Trifluorophenyl)acetonitrile	220228-03-5	97%	1g	$10.00
A2B Chem LLC	AB54414-1g	2-(3,4,5-Trifluorophenyl)acetonitrile	220228-03-5	97%	1g	$9.00	2024-04-20
Aaron	AR003BZU-250mg	2-(3,4,5-Trifluorophenyl)acetonitrile	220228-03-5	97%	250mg	$5.00
abcr	AB108597-1 g	3,4,5-Trifluorophenylacetonitrile, 97%; .	220228-03-5	97%	1g	€98.40	2023-02-05
Ambeed	A156647-250mg	2-(3,4,5-Trifluorophenyl)acetonitrile	220228-03-5	97%	250mg	$6.0	2024-07-28
Apollo Scientific	PC7818O-1g	3,4,5-Trifluorophenylacetonitrile	220228-03-5	97%	1g	£13.00	2024-07-28
Chemenu	CM251431-5g	2-(3,4,5-Trifluorophenyl)acetonitrile	220228-03-5	95%	5g	$163
Crysdot LLC	CD12095217-5g	2-(3,4,5-Trifluorophenyl)acetonitrile	220228-03-5	95+%	5g	$158	2024-07-24
Enamine	EN300-1838112-0.05g	2-(3,4,5-trifluorophenyl)acetonitrile	220228-03-5		0.05g	$348.0	2023-09-19
eNovation Chemicals LLC	D626785-1g	3,4,5-Trifluorophenylacetonitrile	220228-03-5	97%	1g	$200	2022-10-17

2-(3,4,5-trifluorophenyl)acetonitrile Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:220228-03-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:220228-03-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:220228-03-5)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

2-(3,4,5-trifluorophenyl)acetonitrile Related Literature

1. A supramolecular ensemble of a PBI derivative and Cu2O NPs: potential photocatalysts for the Suzuki and Suzuki type coupling reactions†

Gurpreet Singh,Manoj Kumar,Kamaldeep Sharma,Vandana Bhalla Green Chem., 2016,18, 3278-3285
2. Stoichiometry, temperature, solvent, metal-directed syntheses of metal–organic frameworks based on flexible V-shaped methylenebis(3,5-dimethylpyrazole) and various aromatic dicarboxylate acids†

CrystEngComm, 2013,15, 3654-3663
3. Thermal Rearrangement of 3-Allyloxy-1,2-benzisothiazole 1,1-Dioxides: an Unusual Inversion of Products of Sigmatropic [3,3]-Shift to Give the [1,3]-Isomers

J. Chem. Res. (S), 1999, 704-705
4. Front cover

Org. Chem. Front., 2023,10, 3703-3703
5. New-fangled sources of cellulose extraction: comparative study of the effectiveness of Cissus latifolia and Ficus benghalensis cellulose as a filler

Nayana G. Sivan,Shibina S. K.,Siji K. Mary,Rekha Rose Koshy,Janusz Datta Mater. Chem. Front., 2019,3, 2025-2031
6. Experimental design and optimisation (5): an introduction to optimisation

Anal. Methods, 2020,12, 2422-2424
7. Metallic ruthenium nanoparticles for hydrogenation of supercritical carbon dioxide†

T. Umegaki,Y. Enomoto,Y. Kojima Catal. Sci. Technol., 2016,6, 409-412
8. A new soft dielectric silicone elastomer matrix with high mechanical integrity and low losses†

F. B. Madsen,L. Yu,A. E. Daugaard,S. Hvilsted,A. L. Skov RSC Adv., 2015,5, 10254-10259
9. Contents list

Org. Biomol. Chem., 2017,15, 8685-8691
10. Screening and authentication of herbal formulations based on microextraction-assisted voltammetry of microparticles†

Mariele Martini,Leandro Machado de Carvalho,Adela Blasco-Blasco,Antonio Doménech-Carbó Anal. Methods, 2015,7, 5740-5747

Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

220228-03-5 (2-(3,4,5-trifluorophenyl)acetonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:220228-03-5)2-(3,4,5-trifluorophenyl)acetonitrile

Purity:99%

Quantity:25g

Price($):156.0